Cas no 17345-68-5 (Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-)
17345-68-5 structure
Product Name:Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
- 2-chloro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
- 2-chloro-1-(2,3,4-trihydroxyphenyl)ethanone
- omega-Chloro-2,3,4-trihydroxyacetophenone
- Einecs 241-368-4
- Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)- (9CI)
- Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)-
- 17345-68-5
- UTPCCKXIPAMQDD-UHFFFAOYSA-N
- MFCD01971127
- NS00025692
- VS-02736
- AKOS000276220
- DTXSID8066189
-
- Inchi: 1S/C8H7ClO4/c9-3-6(11)4-1-2-5(10)8(13)7(4)12/h1-2,10,12-13H,3H2
- InChI Key: UTPCCKXIPAMQDD-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC(=C(C=1O)O)O)=O
Computed Properties
- Exact Mass: 202.00331
- Monoisotopic Mass: 202.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.587
- Boiling Point: 442.5°Cat760mmHg
- Flash Point: 221.4°C
- Refractive Index: 1.653
- PSA: 77.76
Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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